Pyrenes
Pyrenes are a class of polycyclic aromatic hydrocarbons (PAHs) characterized by the presence of multiple benzene rings fused together in a cyclic structure. They are formed naturally through various chemical processes and can also be synthesized artificially for specific applications. Pyrenes exhibit unique optical properties, including strong fluorescence, which makes them valuable in diverse fields such as organic electronics, sensors, and luminescent materials. Due to their high stability and aromaticity, pyrenes have been extensively studied for use in photoluminescent devices, where they can serve as efficient emitting units due to their ability to absorb light and emit it back with minimal energy loss. Additionally, these compounds are often used in the development of organic solar cells and fluorescent probes for biological imaging.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1,3-Di-(2-pyrenyl)propane | 97325-55-8 | C35H24 |
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8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt | 51987-57-6 | C17H6NNa3O9S4 |
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1-Pyrenecarboxaldehyde,2,2-diphenylhydrazone | 95993-52-5 | C29H20N2 |
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N-Acryloyl-1-pyrenebutylamine | 133399-57-2 | C23H21NO |
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1,8-Dibromo-4,5-dimethoxypyrene | 1286170-85-1 | C18H12Br2O2 |
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1,3,6-Trichloropyrene (Technical Grade) | 33070-25-6 | C16H7Cl3 |
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1-Iodopyrene | 34244-15-0 | C16H9I |
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2-Hydroxypyrene | 78751-58-3 | C16H10O |
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1,4-Di(pyren-1-yl)benzene | 475460-77-6 | C38H22 |
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1,3-Dibromo-7-tert-butylpyrene | 1005771-04-9 | C20H16Br2 |
Related Literature
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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